N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine
Overview
Description
“N,N,N’,N’-Tetramethyl-2,2-dimethyl-1,3-propanediamine” is a colorless to light yellow transparent liquid, soluble in water and alcohol, with a general content greater than 98% . It is used as a catalyst for polyurethane foam plastics and microporous elastomers, and can also be used as a curing catalyst for epoxy resins .
Synthesis Analysis
The synthesis of “N,N,N’,N’-Tetramethyl-2,2-dimethyl-1,3-propanediamine” involves several steps, but the exact process is not detailed in the search results .Molecular Structure Analysis
The molecular formula of “N,N,N’,N’-Tetramethyl-2,2-dimethyl-1,3-propanediamine” is C7H18N2 . The molecular weight is 130.23 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
“N,N,N’,N’-Tetramethyl-2,2-dimethyl-1,3-propanediamine” can be used as a catalyst for the Baylis-Hillman reaction of cycloalkenones . It can also be used in the preparation of homodimeric asymmetric monomethine cyanine dyes during the bisquaternization process .Physical And Chemical Properties Analysis
“N,N,N’,N’-Tetramethyl-2,2-dimethyl-1,3-propanediamine” has a boiling point of 145-146 °C . The density is 0.779 g/mL at 25 °C . The refractive index n20/D is 1.4234 (lit.) . The vapor pressure is 760 mmHg at 145 °C .Scientific Research Applications
Catalyst in Baylis-Hillman Reaction
N,N,N’,N’-Tetramethyl-2,2-dimethyl-1,3-propanediamine is used as a catalyst in the Baylis-Hillman reaction of cycloalkenones. This reaction is significant in organic chemistry for forming carbon-carbon bonds and introducing functionality into molecules .
Preparation of Asymmetric Cyanine Dyes
This compound is utilized in the preparation of homodimeric asymmetric monomethine cyanine dyes during the bisquaternization process. These dyes have applications in various fields including biomedical research and materials science .
Ligand for Metal Ion Complexes
It acts as a ligand for the preparation of dinuclear μ-carbonato-dicopper (II) species and forms stable complexes with many metal halides, which are soluble in organic solvents. This is important in coordination chemistry and materials science .
Antimicrobial Agent and DNA Cleavage Activity
2,2-Dimethyl-1,3-propanediamine, a related compound, is used as a reagent in novel terephthalato complexes that possess antimicrobial properties and DNA cleavage activity. This has potential applications in medicine and biotechnology .
Electron Acceptor in Photosystem II
N,N,N’,N’-Tetramethyl-p-phenylenediamine, another related compound, acts as an electron acceptor in photosystem II. This has implications for understanding and harnessing photosynthetic processes .
Flow Injection Analysis
It can be used in the flow injection analysis of benzoyl peroxide, which is a technique used to analyze various substances quickly and efficiently .
Study of Photoinduced Electron Transfer
This compound is also used to study photoinduced electron transfer to halogenated solvents. This research can lead to advancements in photochemistry and photophysics .
Crystal Structure and Solubility Studies
The physical properties such as crystal structure, melting range, decomposition temperature, solubilities in aqueous and organic phases, and distribution ratio in biphasic systems of N,N,N’,N’-tetramethyl diglycolamide (a similar compound) have been studied. These properties are crucial for applications in chemical engineering and materials science .
MilliporeSigma - N,N,N’,N’-Tetramethyl-1,3-propanediamine Wikipedia - Tetramethylethylenediamine ChemicalBook - 2,2-DIMETHYL-1,3-PROPANEDIAMINE Sigma-Aldrich - N,N,N’,N’-Tetramethyl-p-phenylenediamine Springer - Physical properties of N,N,N’,N’-tetramethyl diglycolamide
Mechanism of Action
Target of Action
N,N,N’,N’-Tetramethyl-2,2-dimethyl-1,3-propanediamine, also known as N,N,N’,N’,2,2-hexamethylpropane-1,3-diamine, is a tertiary amine . Tertiary amines are known to interact with a variety of biological targets, including enzymes and receptors.
Mode of Action
As a tertiary amine, this compound has the ability to donate its lone pair of electrons, which can interact with electrophilic sites on its target This can lead to changes in the conformation or function of the target, potentially altering a biological pathway
Safety and Hazards
“N,N,N’,N’-Tetramethyl-2,2-dimethyl-1,3-propanediamine” is classified as Acute Tox. 3 Inhalation, Acute Tox. 4 Dermal, Acute Tox. 4 Oral, Aquatic Chronic 2, Eye Dam. 1, Flam. Liq. 3, Skin Corr. 1B, STOT SE 3 . Precautionary measures include avoiding release to the environment, wearing protective gloves/protective clothing/eye protection/face protection, and seeking medical advice/attention if feeling unwell .
properties
IUPAC Name |
N,N,N',N',2,2-hexamethylpropane-1,3-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H22N2/c1-9(2,7-10(3)4)8-11(5)6/h7-8H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOBAUGYLXJCSAW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CN(C)C)CN(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H22N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90609329 |
Source
|
| Record name | N~1~,N~1~,N~3~,N~3~,2,2-Hexamethylpropane-1,3-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90609329 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine | |
CAS RN |
53369-79-2 |
Source
|
| Record name | N1,N1,N3,N3,2,2-Hexamethyl-1,3-propanediamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=53369-79-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N~1~,N~1~,N~3~,N~3~,2,2-Hexamethylpropane-1,3-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90609329 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl thieno[3,2-C]pyridine-2-carboxylate](/img/structure/B1603606.png)
